Itraconazole Impurity F
Itraconazole Impurity F
An intermediate of Itraconazole
Brand Name:
Vulcanchem
CAS No.:
89848-51-1
VCID:
VC0193992
InChI:
InChI=1S/C35H38Cl2N8O4/c1-2-3-14-45-34(46)44(25-40-45)29-7-5-27(6-8-29)41-15-17-42(18-16-41)28-9-11-30(12-10-28)47-20-31-21-48-35(49-31,22-43-24-38-23-39-43)32-13-4-26(36)19-33(32)37/h4-13,19,23-25,31H,2-3,14-18,20-22H2,1H3/t31-,35-/m0/s1
SMILES:
CCCCN1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
Molecular Formula:
C35H38Cl2N8O4
Molecular Weight:
705.65
Itraconazole Impurity F
CAS No.: 89848-51-1
Impurities
VCID: VC0193992
Molecular Formula: C35H38Cl2N8O4
Molecular Weight: 705.65
Purity: > 95%
| CAS No. | 89848-51-1 |
|---|---|
| Product Name | Itraconazole Impurity F |
| Molecular Formula | C35H38Cl2N8O4 |
| Molecular Weight | 705.65 |
| IUPAC Name | 2-butyl-4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-1,2,4-triazol-3-one |
| Standard InChI | InChI=1S/C35H38Cl2N8O4/c1-2-3-14-45-34(46)44(25-40-45)29-7-5-27(6-8-29)41-15-17-42(18-16-41)28-9-11-30(12-10-28)47-20-31-21-48-35(49-31,22-43-24-38-23-39-43)32-13-4-26(36)19-33(32)37/h4-13,19,23-25,31H,2-3,14-18,20-22H2,1H3/t31-,35-/m0/s1 |
| SMILES | CCCCN1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl |
| Description | An intermediate of Itraconazole |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Butyl Itraconazole; cis-2-Butyl-4-[4-[4-[4-[[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-3H-1,2,4-triazol-3-one; |
| PubChem Compound | 71314438 |
| Last Modified | Nov 11 2021 |
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